Cas no 474010-60-1 (1-Benzoyl-(R)-3-methylpiperazine hydrochloride)

• Product Name: 1-Benzoyl-(R)-3-methylpiperazine hydrochloride
• CAS No: 474010-60-1
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 92884
• PubChem ID: 68840483
• Update Time: 2025-04-18

1-Benzoyl-(R)-3-methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzoyl-(R)-3-methylpiperazine hydrochloride
• (3-methylpiperazin-1-yl)-phenylmethanone,hydrochloride
• (R)-1-Benzoyl-3-methylpiperazine hydrochloride
• ((R)-3-methyl-piperazine-1-yl)-phenyl-methanone hydrochloride
• SCHEMBL3922069
• 3(R)-methyl-1-benzoylpiperazine hydrochloride
• (3R)-1-BENZOYL-3-METHYLPIPERAZINE HYDROCHLORIDE
• (R)-1-benzoyl-3-methylpiperazine hydrochloride, AldrichCPR
• (R)-(3-Methylpiperazin-1-yl)(phenyl)methanone hydrochloride
• CS-0452809
• AKOS025295353
• OMFYILLDCYROOO-HNCPQSOCSA-N
• 474010-60-1

• MDL： MFCD05664046
• Inchi： 1S/C12H16N2O.ClH/c1-10-9-14(8-7-13-10)12(15)11-5-3-2-4-6-11;/h2-6,10,13H,7-9H2,1H3;1H/t10-;/m1./s1
• InChI Key： OMFYILLDCYROOO-HNCPQSOCSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)N1CCN[C@H](C)C1

Computed Properties

• Exact Mass: 240.10300
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: White powder
• Water Partition Coefficient: Soluble in water.
• PSA: 32.34000
• LogP: 2.18920
• Sensitiveness: Hygroscopic
• Solubility: Insoluble in water

1-Benzoyl-(R)-3-methylpiperazine hydrochloride Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：